Cas no 794582-27-7 (3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene)

3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene structure

794582-27-7 structure

Product Name:3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene

CAS No:794582-27-7

MF:C₁₆H₁₄ClN₃S

MW:315.820460796356

CID:3106384

PubChem ID:3870902

Update Time:2025-04-21

3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene Chemical and Physical Properties

Names and Identifiers

- <br>4-chloro-7-methyl-2-pyridin-3-yl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyr imidine
- 3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
- 3-Chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
- AB00729533-01
- Z57048943
- 794582-27-7
- EN300-07424
- AKOS005137399
- 4-chloro-7-methyl-2-(3-pyridyl)-5,6,7,8-tetrahydrobenzo[b]thiopheno[2,3-d]pyri midine
- 4-chloro-7-methyl-2-pyridin-3-yl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- 4-chloro-7-methyl-2-pyridin-3-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
- 3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5-tetraene
- CS-0275812
- 4-Chloro-7-methyl-2-(pyridin-3-yl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
- Inchi： 1S/C16H14ClN3S/c1-9-4-5-11-12(7-9)21-16-13(11)14(17)19-15(20-16)10-3-2-6-18-8-10/h2-3,6,8-9H,4-5,7H2,1H3
- InChI Key： HZZGYTUOFJPWLV-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(C3C=NC=CC=3)=N1)SC1=C2CCC(C)C1

Computed Properties

Exact Mass: 315.0596963Da
Monoisotopic Mass: 315.0596963Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 66.9Å²

3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene Pricemore >>

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Enamine	EN300-07424-0.05g	3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene	794582-27-7	90%	0.05g	$76.0	2023-10-28
Enamine	EN300-07424-0.1g	3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene	794582-27-7	90%	0.1g	$113.0	2023-10-28
Enamine	EN300-07424-0.25g	3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene	794582-27-7	90%	0.25g	$162.0	2023-10-28
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Enamine	EN300-07424-1.0g	3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene	794582-27-7		1g	$414.0	2023-04-29
Enamine	EN300-07424-2.5g	3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene	794582-27-7	90%	2.5g	$810.0	2023-10-28
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Enamine	EN300-07424-1g	3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene	794582-27-7	90%	1g	$414.0	2023-10-28
Enamine	EN300-07424-5g	3-chloro-11-methyl-5-(pyridin-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene	794582-27-7	90%	5g	$1199.0	2023-10-28